N-[3-(morpholin-4-yl)propyl]-2-phenoxybutanamide

• IUPAC Name: N-(3-morpholin-4-ylpropyl)-2-phenoxybutanamide
• InChI: InChI=1S/C17H26N2O3/c1-2-16(22-15-7-4-3-5-8-15)17(20)18-9-6-10-19-11-13-21-14-12-19/h3-5,7-8,16H,2,6,9-14H2,1H3,(H,18,20)
• InChI Key: IFJRSAFWRBMUOI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCCCN1CCOCC1)OC2=CC=CC=C2
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol
• Solubility: >46 [ug/mL] (The mean of the results at pH 7.4)

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(morpholin-4-yl)propyl]-2-phenoxybutanamide typically involves the reaction of 3-(morpholin-4-yl)propylamine with 2-phenoxybutanoyl chloride under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature for several hours to ensure complete conversion to the desired product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to optimize the reaction conditions and increase yield. The use of automated systems allows for precise control over temperature, pressure, and reaction time, ensuring consistent product quality. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[3-(morpholin-4-yl)propyl]-2-phenoxybutanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the morpholine moiety can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a suitable catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines. Substitution reactions can result in a variety of derivatives depending on the nucleophile employed.

Scientific Research Applications

N-[3-(morpholin-4-yl)propyl]-2-phenoxybutanamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of N-[3-(morpholin-4-yl)propyl]-2-phenoxybutanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects.

Comparison with Similar Compounds

N-[3-(morpholin-4-yl)propyl]-2-phenoxybutanamide can be compared with other similar compounds such as:

3-(N-morpholino)propanesulfonic acid: Both compounds contain a morpholine moiety, but differ in their functional groups and applications.

N-(2,2,3-trichloro-1-morpholin-4-yl-3-phenyl-propyl)-benzamide: This compound has a similar structure but different substituents, leading to distinct chemical and biological properties.